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Compound of Interest

Compound Name: 2-(Cyclohexyloxy)ethanol

Cat. No.: B156338 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of 2-(Cyclohexyloxy)ethanol are paramount. This guide provides essential,

immediate safety protocols and logistical plans to minimize risks and ensure a secure

laboratory environment. Adherence to these procedures is critical to prevent exposure and

mitigate potential hazards.

Immediate Safety Precautions: 2-(Cyclohexyloxy)ethanol is a hazardous chemical that can

cause skin irritation, serious eye irritation, and may lead to respiratory irritation.[1][2] It is crucial

to handle this substance in a well-ventilated area, preferably within a certified chemical fume

hood.[1] An eyewash station and safety shower must be readily accessible in the immediate

work area.[3]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent direct

contact with 2-(Cyclohexyloxy)ethanol. The following table summarizes the required PPE for

handling this chemical.
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Protection Type Recommended Equipment
Standards and
Specifications

Eye/Face Protection
Chemical splash goggles and

a face shield.

Must conform to EN166 (EU)

or OSHA 29 CFR 1910.133

(US) standards.[4]

Skin Protection

Chemical-resistant gloves and

a chemically resistant lab coat

or apron.

Gloves must be inspected

before each use and comply

with EN 374 (EU) or ASTM

F739 (US) standards.[4]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with an organic

vapor cartridge.

Required when handling

outside of a fume hood or if

there is a risk of exceeding

exposure limits.[4][5]

Glove Selection: Quantitative data on the resistance of specific glove materials to 2-
(Cyclohexyloxy)ethanol is limited. For structurally similar compounds, disposable nitrile

gloves have shown poor resistance with short breakthrough times.[4] Therefore, for prolonged

or direct contact, gloves made of more resistant materials are recommended. For incidental

splash protection, thicker nitrile gloves may be used, but they must be replaced immediately

upon any sign of contamination.[4]

Chemical Hazard and Exposure Data
The following table summarizes key hazard information for 2-(Cyclohexyloxy)ethanol.
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Skin Irritation

(Category 2)
Exclamation Mark Warning

H315: Causes skin

irritation.[2]

Serious Eye Irritation

(Category 2A)
Exclamation Mark Warning

H319: Causes serious

eye irritation.[2]

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory tract

irritation

Exclamation Mark Warning
H335: May cause

respiratory irritation.[2]

Data sourced from PubChem CID 224775.

Operational Plan for Handling and Disposal
A systematic approach to handling and disposal is crucial for safety and compliance. The

following step-by-step procedures must be followed.

Handling Protocol
Preparation: Before handling, ensure all necessary PPE is correctly donned.[1] Verify that

the chemical fume hood is functioning correctly and that an emergency spill kit is accessible.

Dispensing: Conduct all dispensing and handling of 2-(Cyclohexyloxy)ethanol inside a

certified chemical fume hood to minimize inhalation exposure.[1]

Spill Management: In the event of a spill, immediately evacuate the area and alert others.

For small spills, use an inert absorbent material for containment.[1] Prevent the spill from

entering drains.[1] For large spills, follow your institution's emergency procedures.

Post-Handling: After handling, wash hands thoroughly with soap and water.[1]

Decontaminate the work area and any equipment used.
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Waste Collection: All waste materials contaminated with 2-(Cyclohexyloxy)ethanol,
including used gloves, absorbent materials, and empty containers, must be collected in a

designated, properly labeled hazardous waste container.[1] Do not mix with other waste

streams.

Container Labeling: The hazardous waste container must be clearly labeled with "Hazardous

Waste" and the full chemical name: "2-(Cyclohexyloxy)ethanol".

Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and

secure area away from incompatible materials.[1]

Final Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed professional waste disposal

service.[1][6] Adhere to all federal, state, and local regulations for hazardous waste disposal.

[1]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling and disposal of 2-
(Cyclohexyloxy)ethanol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b156338?utm_src=pdf-body
https://aksci.com/sds/5273AJ_SDS.pdf
https://www.benchchem.com/product/b156338?utm_src=pdf-body
https://aksci.com/sds/5273AJ_SDS.pdf
https://aksci.com/sds/5273AJ_SDS.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA0030J4.pdf
https://aksci.com/sds/5273AJ_SDS.pdf
https://www.benchchem.com/product/b156338?utm_src=pdf-body
https://www.benchchem.com/product/b156338?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Handling Phase

Cleanup & Decontamination

Disposal Phase

Don Appropriate PPE

Verify Fume Hood Operation

Locate Spill Kit

Dispense in Fume Hood

Proceed to Handling

Conduct Experiment

Decontaminate Work Area

Experiment Complete

Collect Contaminated Waste

Generate Waste

Wash Hands Thoroughly

Dispose of Contaminated PPE

Label Hazardous Waste Container

Store Waste Securely

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of 2-(Cyclohexyloxy)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

